Glumetinib

• CAS No.: 1642581-63-2
• Product Name: Glumetinib
• Molecular Formula: C21H17N9O2S
• Molecular Weight: 459.488
• IUPAC Name: 6-(1-methylpyrazol-4-yl)-1-[6-(1-methylpyrazol-4-yl)imidazo[1,2-a]pyridin-3-yl]sulfonylpyrazolo[4,3-b]pyridine
• Standard InChI: InChI=1S/C21H17N9O2S/c1-27-11-16(7-24-27)14-3-4-20-23-10-21(29(20)13-14)33(31,32)30-19-5-15(6-22-18(19)9-26-30)17-8-25-28(2)12-17/h3-13H,1-2H3
• Standard InChIKey: RYBLECYFLJXEJX-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)C2=CN3C(=NC=C3S(=O)(=O)N4C5=C(C=N4)N=CC(=C5)C6=CN(N=C6)C)C=C2
• Appearance: Solid powder
• Description: Glumetinib, also known as SCC244, is a novel, potent and highly selective inhibitor of c-Met in MET-dependent cancer models. SCC244 showed subnanomolar potency against c-Met kinase activity and high selectivity versus 312 other tested protein kinases, making it one of the most selective c-Met inhibitors described to date. Moreover, this inhibitor profoundly and specifically inhibits c-Met signal transduction and thereby suppresses the c-Met-dependent neoplastic phenotype of tumor and endothelial cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Glumetinib; SCC244; SC-C244; SCC 244.
• Reference: 1: Ai J, Chen Y, Peng X, Ji Y, Xi Y, Shen Y, Yang X, Su Y, Sun YM, Gao Y, Ma Y,
• PubChem Compound: 117797905
• Last Modified: Nov 11 2021